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Compound of Interest

Compound Name: Recainam Hydrochloride

Cat. No.: B1220514

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the administration of Recainam
hydrochloride to rodent models. The information is intended to guide researchers in designing
and executing preclinical studies to evaluate the compound's pharmacokinetic and
pharmacodynamic properties.

Quantitative Data Summary

Pharmacokinetic parameters of Recainam hydrochloride have been evaluated in various
species. The following tables summarize key data for mice and rats, facilitating dose selection
and experimental design.

Table 1: Pharmacokinetic Parameters of Recainam Hydrochloride in Rodents

Terminal
. _ Plasma o
. Dose Range Bioavailabil Elimination
Species Route . Clearance .
(mglkg) ity (%) Half-life (t%%)
(L/kg-h)

(h)
Mouse Oral 54 - 208 Not Reported  Not Reported 1-5
Rat Oral 25-110 51[1] Not Reported 1 -5[1]
Rat \ Not Reported - 4.9 -5.2[1] 1-5[1]
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A greater than proportional increase in the plasma AUC of recainam occurred with oral doses
ranging from 54-208 mg/kg in mice and 25-110 mg/kg in rats.[1]

Table 2: Recommended Needle Sizes and Maximum Administration Volumes for Rodents

Species Route Needle Gauge Maximum Volume

5 ml/kg (bolus), 10

Mouse Intravenous (1V) 27-30 G[2]

ml/kg (slow)[2]
Mouse Intraperitoneal (IP) 25-27 G[3] < 10 ml/kg[3]
Mouse Subcutaneous (SC) 25-27 G[4] < 3 ml[4]
Mouse Oral Gavage (PO) 18-20 gauge 10 ml/kg[5]

Up to 1% of body
Rat Intravenous (1V) 25-27 G[6] ]

weight[6]
Rat Intraperitoneal (IP) 23-25 G[3] <10 ml/kg[3]
Rat Subcutaneous (SC) 25 G[4] < 10 ml[4]
Rat Oral Gavage (PO) 16-18 gauge 10-20 ml/kg[5]

Experimental Protocols

The following are detailed protocols for common administration routes in rodent models. These
should be adapted based on specific experimental requirements and institutional animal care
and use committee (IACUC) guidelines.

Oral Gavage (PO) Administration

Oral gavage is used for precise oral dosing.[5]
Materials:

» Appropriately sized flexible or rigid feeding tube with a rounded tip (Mouse: 18-20 gauge;
Rat: 16-18 gauge)[5]

e Syringe
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» Recainam hydrochloride solution
e Animal scale
Procedure:

e Animal Handling and Restraint: Acclimatize the animals to handling prior to the procedure to
minimize stress.[7]

o Mouse: Gently restrain the mouse by the scruff of the neck to immobilize the head and
body.[7]

o Rat: Firmly grasp the rat around the thoracic region, supporting the lower body.[8]

o Tube Measurement: Measure the gavage tube from the tip of the animal's nose to the last rib
to estimate the distance to the stomach. Mark the tube to prevent over-insertion.[5]

» Tube Insertion: With the animal in an upright position, gently insert the feeding tube into the
diastema (gap between incisors and molars) and advance it along the roof of the mouth into
the esophagus.[5] The tube should pass with minimal resistance. If resistance is met,
withdraw and re-attempt.

o Substance Administration: Once the tube is correctly positioned, administer the Recainam
hydrochloride solution slowly and steadily.[9]

o Post-Administration Monitoring: After administration, carefully remove the tube and return the
animal to its cage. Monitor the animal for any signs of distress, such as difficulty breathing or
fluid coming from the nose, which could indicate accidental tracheal administration.[7][10]

Intravenous (IV) Tail Vein Injection

IV injection allows for rapid and complete bioavailability.
Materials:
 Sterile syringes (0.3-1.0 ml)[2]

o Sterile needles (Mouse: 27-30 G; Rat: 25-27 G)[2][6]
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Recainam hydrochloride solution (sterile)

Restraint device

Heat source (e.g., heat lamp or warming pad)

70% Isopropyl alcohol

Procedure:

Preparation: Warm the animal's tail using a heat source for 5-10 minutes to dilate the lateral
tail veins, making them more visible and accessible.[6]

¢ Restraint: Place the conscious animal in an appropriate restraint device.[6][9] Anesthesia
may be used if justified and approved by the IACUC.[6]

» Vein Identification: Position the tail and identify one of the lateral tail veins.

» Needle Insertion: With the bevel of the needle facing up, insert the needle parallel to the vein
into the distal third of the tail.[2] The needle should be inserted smoothly into the vein.[6]

« Injection: Slowly inject the Recainam hydrochloride solution.[6] Proper placement is
indicated by a lack of resistance and blanching of the vein as the solution is injected.[2] If a
subcutaneous bleb forms, the needle is not in the vein and should be repositioned.[2]

e Post-Injection: Withdraw the needle and apply gentle pressure to the injection site with
gauze to prevent bleeding.[11] Monitor the animal for any adverse reactions.

Intraperitoneal (IP) Injection

IP injection is a common route for systemic administration.[12]
Materials:

» Sterile syringes

o Sterile needles (Mouse: 25-27 G; Rat: 23-25 G)[3]

» Recainam hydrochloride solution (sterile)
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70% Isopropyl alcohol

Procedure:

Restraint:

o Mouse: Restrain the mouse by scruffing the back of the neck and securing the tail.

o Rat: A two-person technique is preferred, with one person restraining the animal and the
other performing the injection.[3] The animal should be held in a supine position with its
head tilted down.[12]

Injection Site: The injection should be made into the lower right quadrant of the abdomen to
avoid the cecum, bladder, and other vital organs.[3]

Needle Insertion: Insert the needle, with the bevel facing up, at a 30-40° angle.[3]

Aspiration: Gently pull back on the plunger to ensure that no blood or urine is drawn into the
syringe, which would indicate improper needle placement.

Injection: Inject the solution smoothly into the peritoneal cavity.[12]

Post-Injection: Withdraw the needle and return the animal to its cage. Monitor for any signs
of discomfort or adverse effects.

Subcutaneous (SC or SQ) Injection

SC injection provides for slower, more sustained absorption.

Materials:

Sterile syringes

Sterile needles (Mouse: 25-27 G; Rat: 25 G)[4]

Recainam hydrochloride solution (sterile)

70% lIsopropyl alcohol
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Procedure:

Restraint: Restrain the animal to allow access to an area with loose skin, typically the scruff
of the neck or the flank.[4][13]

« Skin Tenting: Gently lift the loose skin to create a "tent."[14]
o Needle Insertion: Insert the needle, bevel up, into the base of the tented skin.[4]

» Aspiration: Pull back on the plunger to check for blood, indicating the needle has entered a
blood vessel. If blood is present, withdraw the needle and try a new site.[4]

« Injection: If no blood is aspirated, inject the solution into the subcutaneous space.[4]

e Post-Injection: Remove the needle and gently massage the area to help disperse the
solution. Return the animal to its cage and monitor.

Visualization of Signhaling Pathways and Workflows

The following diagrams illustrate the mechanism of action for a Class | antiarrhythmic agent like
Recainam and a general experimental workflow.

Caption: Mechanism of action of Recainam hydrochloride as a sodium channel blocker.
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Caption: General experimental workflow for in vivo studies with Recainam hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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